2-(4-chlorophenoxy)-N-(2-(2-((4-fluorobenzyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-[3-[[2-(4-chlorophenoxy)acetyl]amino]-4,6-dihydrothieno[3,4-c]pyrazol-2-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C22H20ClFN4O3S/c23-15-3-7-17(8-4-15)31-11-21(30)26-22-18-12-32-13-19(18)27-28(22)10-20(29)25-9-14-1-5-16(24)6-2-14/h1-8H,9-13H2,(H,25,29)(H,26,30)
• InChI Key: YXUAGQAGCSJGFK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=C(C=C3)F)NC(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C22H20ClFN4O3S
• Molecular Weight: 474.9 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a thienopyrazole group (4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl), which is a heterocyclic compound containing sulfur and nitrogen. It also has a chlorophenoxy group (4-chlorophenoxy), which is a phenol derivative with a chlorine atom and an ether linkage.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The thienopyrazole ring might participate in electrophilic substitution or addition reactions. The chlorophenoxy group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its stability under different conditions.

Scientific Research Applications

Antitumor Applications

• Novel fluoro-substituted benzopyrans and their derivatives have shown anticancer activity against lung cancer at low concentrations compared to reference drugs, indicating the potential of fluorine-substituted compounds in antitumor applications (Hammam et al., 2005).
• Synthesis and antitumor activity evaluation of certain N-substituted-2-amino-1,3,4-thiadiazoles demonstrated promising results, highlighting the antitumor potential of thiadiazole derivatives (Hamama et al., 2013).

Anti-inflammatory Applications

• New N-(3-chloro-4-fluorophenyl) derivatives with anti-inflammatory activity have been synthesized, indicating the effectiveness of chloro-fluorophenyl groups in developing anti-inflammatory agents (Sunder & Maleraju, 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed to be a pharmaceutical, it would interact with biological targets in the body to exert its effects.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a pharmaceutical, further studies might focus on optimizing its synthesis, improving its efficacy, and assessing its safety in preclinical and clinical trials.